Cas no 878736-21-1 (2-9-(4-fluorophenyl)-1-methyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-ylacetic acid)

• Product Name: 2-9-(4-fluorophenyl)-1-methyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-ylacetic acid
• CAS No: 878736-21-1
• MF: C₁₇H₁₆FN₅O₄
• MW: 373.338446617126
• CID: 5556896
• PubChem ID: 6485033
• Update Time: 2025-07-08

2-9-(4-fluorophenyl)-1-methyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• F3124-1190
• CCG-123544
• AKOS000725375
• [9-(4-fluorophenyl)-1-methyl-2,4-dioxo-1,4,6,7,8,9-hexahydropyrimido[2,1-f]purin-3(2H)-yl]acetic acid
• 2-(9-(4-fluorophenyl)-1-methyl-2,4-dioxo-1,2,6,7,8,9-hexahydropyrimido[2,1-f]purin-3(4H)-yl)acetic acid
• VU0492627-1
• Z241744992
• HMS3431B20
• 878736-21-1
• 2-9-(4-fluorophenyl)-1-methyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-ylacetic acid

• Inchi： 1S/C17H16FN5O4/c1-20-14-13(15(26)23(17(20)27)9-12(24)25)22-8-2-7-21(16(22)19-14)11-5-3-10(18)4-6-11/h3-6H,2,7-9H2,1H3,(H,24,25)
• InChI Key： ZFLHYOGBRBYURO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1CCCN2C3C(N(CC(=O)O)C(N(C)C=3N=C21)=O)=O

Computed Properties

• Exact Mass: 373.11863217g/mol
• Monoisotopic Mass: 373.11863217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 99Ų

Additional information on 2-9-(4-fluorophenyl)-1-methyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-ylacetic acid

Comprehensive Overview of 2-9-(4-fluorophenyl)-1-methyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purin-3-ylacetic acid (CAS No. 878736-21-1)

The compound 2-9-(4-fluorophenyl)-1-methyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purin-3-ylacetic acid (CAS No. 878736-21-1) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a pyrimido[1,2-g]purine core and a 4-fluorophenyl substituent, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymatic pathways, particularly in the context of inflammation and metabolic disorders.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine. The 2,4-dioxo moiety in this compound suggests potential interactions with kinase enzymes, a hot topic in oncology and autoimmune disease research. This aligns with trending searches like "kinase inhibitors for cancer therapy" and "fluorophenyl derivatives in drug design." The compound's unique scaffold could offer insights into structure-activity relationships (SAR), a critical focus for medicinal chemists.

From a synthetic chemistry perspective, the incorporation of a 1-methyl group and an acetic acid side chain enhances the molecule's solubility and bioavailability. These features are frequently discussed in forums on "improving drug-like properties" and "optimizing lead compounds." The fluorophenyl ring, a common pharmacophore, is often associated with enhanced binding affinity and metabolic stability, making it a recurring theme in computational chemistry and molecular docking studies.

The compound's CAS No. 878736-21-1 is a key identifier for researchers sourcing high-purity materials for preclinical studies. Laboratories focusing on high-throughput screening (HTS) and fragment-based drug discovery (FBDD) may find this compound valuable due to its modular structure. Online queries such as "CAS number lookup for rare chemicals" and "fluorinated heterocycles in drug discovery" reflect the growing interest in such niche compounds.

Environmental and regulatory considerations are also paramount. While the compound is not classified as hazardous, its biodegradability and ecotoxicity profile remain areas of active investigation. This aligns with the broader industry shift toward green chemistry principles, a topic dominating scientific conferences and publications. Searches like "sustainable synthesis of fluorinated compounds" highlight this trend.

In summary, 2-9-(4-fluorophenyl)-1-methyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purin-3-ylacetic acid represents a compelling case study in modern drug development. Its structural complexity and functional versatility make it a promising candidate for addressing unmet medical needs, particularly in targeted therapies. As research progresses, this compound may emerge as a cornerstone in the design of next-generation therapeutic agents.